Cas no 2171852-84-7 (1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol)

• Product Name: 1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol
• CAS No: 2171852-84-7
• MF: C₁₄H₁₀INO₃S
• MW: 399.20357465744
• CID: 6560960
• PubChem ID: 165530071
• Update Time: 2025-05-21

1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol
• EN300-1456653
• 2171852-84-7

• Inchi： 1S/C14H10INO3S/c15-11-9-16(12-7-4-8-13(17)14(11)12)20(18,19)10-5-2-1-3-6-10/h1-9,17H
• InChI Key： DWLGHYBBMLTLMY-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C=CC=C(C=21)O)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 398.94261g/mol
• Monoisotopic Mass: 398.94261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.7Ų

Additional information on 1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol

Recent Advances in the Study of 1-(Benzenesulfonyl)-3-iodo-1H-indol-4-ol (CAS: 2171852-84-7)

1-(Benzenesulfonyl)-3-iodo-1H-indol-4-ol (CAS: 2171852-84-7) is a novel indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of cancer therapy and antimicrobial resistance. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanisms of action, pharmacological properties, and potential clinical applications.

The synthesis of 1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol has been optimized through recent advancements in organic chemistry methodologies. Researchers have reported improved yields and purity using palladium-catalyzed cross-coupling reactions, which facilitate the introduction of the iodine moiety at the 3-position of the indole ring. The benzenesulfonyl group at the 1-position has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In vitro studies have demonstrated that 1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol exhibits potent antiproliferative effects against a variety of cancer cell lines, including breast, lung, and colon cancer. Mechanistic investigations suggest that the compound induces apoptosis through the activation of caspase-3 and caspase-9, as well as the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK. Additionally, the iodine substituent has been implicated in the compound's ability to interact with DNA, potentially leading to DNA damage and cell cycle arrest.

Beyond its anticancer properties, 1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol has also shown promise as an antimicrobial agent. Recent studies have reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve the disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes.

Despite these promising findings, challenges remain in the development of 1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Nevertheless, the compound's unique chemical structure and diverse biological activities make it a valuable scaffold for the design of new drugs targeting cancer and infectious diseases.

In conclusion, 1-(benzenesulfonyl)-3-iodo-1H-indol-4-ol represents a promising avenue for research in chemical biology and medicinal chemistry. Its dual functionality as an anticancer and antimicrobial agent underscores its potential for multifactorial therapeutic applications. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its safety and efficacy in vivo. The continued exploration of this compound may pave the way for the development of novel therapeutics to address unmet medical needs.